Cas no 53692-47-0 (1-Bromopentafluoropropene)

• Product Name: 1-Bromopentafluoropropene
• CAS No: 53692-47-0
• MF: C₃BrF₅
• MW: 210.928117752075
• MDL: MFCD03094348
• CID: 366531
• PubChem ID: 3790386
• Update Time: 2025-06-25

1-Bromopentafluoropropene Chemical and Physical Properties

Names and Identifiers

• 1-Propene,1-bromo-1,2,3,3,3-pentafluoro-
• 1-bromo-1,2,3,3,3-pentafluoroprop-1-ene
• 1-BroMopentafluoropropene
• 1-bromo-1,2,3,3,3-pentafluoro-1-propene
• 1-bromo-1,2,3,3,3-pentafluoro-propene
• 1-Bromopentafluoroprop-1-ene
• pentafluoropropenyl bromide
• SCHEMBL1221573
• DTXSID70396447
• (E)-1-bromo-1,2,3,3,3-pentafluoroprop-1-ene
• 53692-47-0
• LNSBXPNZJPZBQZ-UHFFFAOYSA-N
• 1-Propene, 1-bromo-1,2,3,3,3-pentafluoro-
• 1-Bromopentafluoropropene

• MDL： MFCD03094348
• Inchi： 1S/C3BrF5/c4-2(6)1(5)3(7,8)9
• InChI Key： LNSBXPNZJPZBQZ-UHFFFAOYSA-N
• SMILES： BrC(=C(C(F)(F)F)F)F

Computed Properties

• Exact Mass: 209.91000
• Monoisotopic Mass: 209.91
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.887
• Boiling Point: 27-28°C
• Flash Point: °C
• Refractive Index: 1.352
• PSA: 0.00000
• LogP: 3.05170

1-Bromopentafluoropropene Security Information

• Hazard Statement： Toxic
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides

Additional information on 1-Bromopentafluoropropene

Recent Advances in the Study of 1-Bromopentafluoropropene (CAS: 53692-47-0) and Its Applications in Chemical Biology and Pharmaceutical Research

1-Bromopentafluoropropene (CAS: 53692-47-0) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromine and fluorine substituents, exhibits high reactivity and stability, making it a valuable building block for the synthesis of more complex molecules. Recent studies have explored its utility in various domains, including medicinal chemistry, materials science, and agrochemical development.

One of the key areas of research involving 1-Bromopentafluoropropene is its role as a versatile intermediate in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to enhance the metabolic stability, bioavailability, and binding affinity of therapeutic compounds. Researchers have successfully utilized 1-Bromopentafluoropropene to introduce fluorine atoms into heterocyclic scaffolds, leading to the development of novel drug candidates with improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of fluorinated analogs of known anticancer agents, resulting in enhanced cytotoxic activity against resistant cancer cell lines.

In addition to its pharmaceutical applications, 1-Bromopentafluoropropene has been investigated for its potential in materials science. Its ability to participate in radical polymerization reactions has enabled the creation of fluorinated polymers with exceptional thermal and chemical resistance. These polymers are being explored for use in high-performance coatings, membranes, and electronic materials. A recent breakthrough highlighted in Advanced Materials showcased the development of a new class of fluorinated elastomers derived from 1-Bromopentafluoropropene, which exhibit remarkable durability under extreme conditions.

Another promising avenue of research involves the use of 1-Bromopentafluoropropene in agrochemicals. Fluorinated compounds are known to improve the efficacy and environmental profile of pesticides and herbicides. Studies have shown that derivatives of 1-Bromopentafluoropropene can act as potent inhibitors of key enzymes in pests, offering a sustainable alternative to conventional agrochemicals. A 2022 report in Pest Management Science detailed the synthesis and bioactivity of several 1-Bromopentafluoropropene-based compounds, which demonstrated significant insecticidal activity with reduced toxicity to non-target organisms.

Despite its potential, the use of 1-Bromopentafluoropropene is not without challenges. The compound's high reactivity necessitates careful handling and precise reaction conditions to avoid unwanted side reactions. Moreover, the environmental impact of fluorinated compounds remains a topic of ongoing research, with efforts focused on developing greener synthesis routes and recycling methods. Recent advancements in catalytic processes, as reported in Green Chemistry, have shown promise in minimizing waste and improving the sustainability of 1-Bromopentafluoropropene-based syntheses.

In conclusion, 1-Bromopentafluoropropene (CAS: 53692-47-0) represents a valuable tool in the toolkit of chemical biologists and pharmaceutical researchers. Its diverse applications, from drug development to materials science and agrochemicals, underscore its importance in modern chemistry. As research continues to uncover new uses and optimize existing processes, this compound is poised to play an even greater role in addressing some of the most pressing challenges in science and industry. Future studies will likely focus on expanding its utility while addressing the associated environmental and safety concerns.